Cas no 181531-14-6 ((R)-(+)-Stericol)

• Product Name: (R)-(+)-Stericol
• CAS No: 181531-14-6
• MF: C₁₇H₂₈O
• MW: 248.403625488281
• MDL: MFCD09836214
• CID: 113682
• PubChem ID: 329760516
• Update Time: 2025-07-15

(R)-(+)-Stericol Chemical and Physical Properties

Names and Identifiers

• Methyl 8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-7-carboxylate
• (R)-Stericol(R)
• (R)-(+)-1-(2,4,6-Triisopropylphenyl)ethanol
• (R)-(+)-STERICOL
• Benzenemethanol, a-methyl-2,4,6-tris(1-methylethyl)-,(aR)-
• METHYL 8-CHLORO-6-(TRIFLUOROMETHYL)IMIDAZO-[1,2-A]PYRIDINE-7-CARBOXYLATE
• (R)-Stericol®
• (1R)-1-[2,4,6-tri(propan-2-yl)phenyl]ethanol
• Benzenemethanol, alpha-methyl-2,4,6-tris(1-methylethyl)-, (alphaR)-
• 181531-14-6
• AKOS005072646
• MFCD09836214
• J-502114
• (R)-(+)-1-(2,4,6-Triisopropylphenyl)ethanol, >=96.0% (HPLC)
• (R)-1-(2,4,6-Triisopropylphenyl)ethanol
• (1R)-1-[2,4,6-tris(propan-2-yl)phenyl]ethan-1-ol
• FS-0001
• (1R)-1-(2,4,6-triisopropylphenyl)ethanol
• (R)-(+)-Stericol

• MDL： MFCD09836214
• Inchi： 1S/C17H28O/c1-10(2)14-8-15(11(3)4)17(13(7)18)16(9-14)12(5)6/h8-13,18H,1-7H3/t13-/m1/s1
• InChI Key： VYKPQIIFUMKNLF-CYBMUJFWSA-N
• SMILES： O[C@H](C)C1C(=CC(C(C)C)=CC=1C(C)C)C(C)C

Computed Properties

• Exact Mass: 248.21414
• Monoisotopic Mass: 248.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: 86-90 °C
• Boiling Point: 294.2±8.0 °C at 760 mmHg
• Flash Point: 132.7±8.9 °C
• PSA: 20.23
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(R)-(+)-Stericol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (R)-(+)-Stericol

Introduction to (R)-(+)-Stericol (CAS No. 181531-14-6)

(R)-(+)-Stericol, identified by the Chemical Abstracts Service Number (CAS No.) 181531-14-6, is a significant compound in the field of chiral chemistry and pharmaceutical research. This enantiomer, characterized by its specific stereochemical configuration, has garnered considerable attention due to its unique structural and functional properties. The compound belongs to the sterol class, which is widely recognized for its biological activities and potential therapeutic applications.

The stereochemistry of (R)-(+)-Stericol plays a crucial role in determining its interaction with biological targets. Chiral compounds like this one often exhibit different biological activities depending on their optical isomers. In recent years, there has been a growing interest in the development of enantiomerically pure compounds for pharmaceutical use, as the presence of impurities can significantly alter the efficacy and safety of a drug.

Recent research has highlighted the importance of (R)-(+)-Stericol in various biochemical pathways. Studies have demonstrated its potential role in modulating lipid metabolism and cholesterol homeostasis. The compound's ability to interact with specific enzymes and receptors has made it a valuable candidate for further investigation in drug discovery programs.

In addition to its biological significance, (R)-(+)-Stericol has shown promise in material science applications. Its unique structural properties make it an excellent candidate for use in chiral catalysts and sensors. These applications leverage the compound's ability to selectively bind with other molecules, enabling precise control over chemical reactions and separations.

The synthesis of (R)-(+)-Stericol presents both challenges and opportunities for chemists. Traditional methods often involve complex multi-step processes that require careful optimization to achieve high enantiomeric purity. However, advancements in asymmetric synthesis have made it possible to produce this compound more efficiently and cost-effectively. These advancements are crucial for scaling up production and making (R)-(+)-Stericol more accessible for research and industrial applications.

One of the most exciting areas of research involving (R)-(+)-Stericol is its potential as a lead compound for new therapeutic agents. Researchers are exploring its interactions with various biological targets, including enzymes involved in inflammation and metabolic disorders. Preliminary studies suggest that derivatives of this compound may have significant therapeutic potential, particularly in the treatment of cardiovascular diseases and metabolic syndromes.

The role of stereochemistry in drug design cannot be overstated. The enantiomeric purity of pharmaceutical compounds directly impacts their pharmacological properties. For instance, one enantiomer of a drug may be therapeutically active while another may cause adverse effects. This underscores the importance of developing efficient methods for producing enantiomerically pure compounds like (R)-(+)-Stericol.

Future research directions for (R)-(+)-Stericol include exploring its mechanisms of action in greater detail and identifying new applications in fields such as agrochemicals and biotechnology. The compound's unique properties make it a versatile tool for scientists working on complex chemical problems.

In conclusion, (R)-(+)-Stericol (CAS No. 181531-14-6) is a multifaceted compound with significant implications in chiral chemistry, pharmaceutical research, and material science. Its unique stereochemical configuration and biological activities make it a valuable asset for researchers seeking to develop new drugs and materials. As our understanding of its properties continues to grow, so too will its potential applications across various scientific disciplines.